Cas no 1804359-55-4 (Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804359-55-4
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4831739
• Update Time: 2025-10-29

Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8F5NO4/c1-19-7(17)3-5-8(18)4(9(11)12)2-6(16-5)20-10(13,14)15/h2,9,18H,3H2,1H3
• InChI Key： WQFUJYFJCLHRMN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OC)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804359-55-4): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804359-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups, including difluoromethyl, hydroxy, and trifluoromethoxy substituents, imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate encompasses several key features that contribute to its significance in chemical biology. The presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design for improving bioavailability and target engagement. Additionally, the hydroxy and trifluoromethoxy groups introduce polarity and electronic effects that can modulate binding interactions with biological targets, such as enzymes and receptors. These attributes make the compound a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in leveraging advanced computational methods and synthetic strategies to optimize the pharmacokinetic profiles of small molecules. The study of Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate aligns with these trends, as researchers aim to develop more efficient methodologies for constructing complex molecular architectures. Techniques such as crystallographic analysis, spectroscopic characterization, and molecular dynamics simulations have been employed to elucidate the structural determinants of biological activity. These approaches not only enhance our understanding of the compound's mechanism of action but also provide insights into potential modifications that could improve its therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug properties such as binding affinity, metabolic stability, and cell membrane penetration. The incorporation of fluorine atoms into molecular frameworks often leads to improved pharmacological outcomes, and Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend. Its dual fluorinated substituents contribute to a favorable pharmacokinetic profile, which is essential for achieving therapeutic success in clinical settings. Furthermore, the compound's pyridine core is a well-documented scaffold in drug development, with numerous examples demonstrating its utility in treating various diseases.

Recent studies have highlighted the potential applications of Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate in addressing unmet medical needs. For instance, researchers have investigated its role as an intermediate in synthesizing kinase inhibitors, which are critical for targeting cancers and inflammatory diseases. The compound's ability to modulate enzyme activity through precise functional group interactions makes it a versatile building block for designing molecules with high selectivity and potency. Moreover, its structural features allow for easy derivatization, enabling chemists to explore new analogs with tailored properties.

The synthesis of Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination protocols, all of which require meticulous optimization to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more sustainable and scalable. Such developments underscore the importance of innovative methodologies in facilitating access to complex molecules like this one.

The biological evaluation of Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate has revealed intriguing pharmacological profiles that warrant further investigation. Preclinical studies have demonstrated its potential as a modulator of pathways implicated in neurological disorders, cardiovascular diseases, and metabolic syndromes. The compound's ability to interact with specific targets at both cellular and molecular levels provides a foundation for developing targeted therapies with minimal side effects. As research progresses, additional preclinical data will be generated to support its translation into clinical applications.

In conclusion, Methyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804359-55-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis reflects the latest innovations in synthetic methodologies, while its pharmacological potential aligns with current trends in drug discovery aimed at addressing complex diseases. As researchers continue to explore its applications across various therapeutic areas, this compound is poised to make substantial contributions to medical science.